(4-Chlorophenyl)(4-(3-fluorophenyl)-1H-pyrrol-3-yl)methanone

• IUPAC Name: (4-chlorophenyl)-[4-(3-fluorophenyl)-1H-pyrrol-3-yl]methanone
• InChI: InChI=1S/C17H11ClFNO/c18-13-6-4-11(5-7-13)17(21)16-10-20-9-15(16)12-2-1-3-14(19)8-12/h1-10,20H
• InChI Key: NCHIAYIGTBYUPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CNC=C2C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H11ClFNO
• Molecular Weight: 299.7 g/mol
• CAS No.: 478031-65-1

Description

The compound “(4-Chlorophenyl)(4-(3-fluorophenyl)-1H-pyrrol-3-yl)methanone” is a complex organic molecule that contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. It also contains two phenyl rings, one of which is substituted with a chlorine atom and the other with a fluorine atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole ring and the two phenyl rings. The electronegative chlorine and fluorine atoms would likely influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrrole ring and the electronegative substituents on the phenyl rings. It could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and the electronegative substituents would likely make it relatively nonpolar and could influence its solubility, melting point, and other properties.

Scientific Research Applications

• Synthesis and Biological Applications :

  • A study described the microwave-assisted synthesis of a series of derivatives including 1-(4-chlorophenyl)-3-(4-substituted phenyl)-5-(5-(4-nitrophenyl) furan-2-yl)-4,5-dihydro-1H-pyrazole and (3-(4-substituted phenyl)-5-(5-(4-nitrophenyl) furan-2-yl)-4,5-dihydropyrazol-1-yl)(pyridin-4-yl)methanone. These compounds showed significant in vivo anti-inflammatory and in vitro antibacterial activities (P. Ravula et al., 2016).
  • Another research synthesized novel (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone derivatives, revealing that substituents like 4-chlorophenyl and 4-fluorophenyl enhance antifungal activity (Hong-Shui Lv et al., 2013).

• Molecular Structure and Spectroscopic Analysis :

  • A study on the molecular structure, spectroscopic, quantum chemical, topological, molecular docking, and antimicrobial activity of a related compound, 3-(4-Chlorophenyl)-5-4-propan-2-yl)phenyl-4,5-dihydro-1H-pyrazol-1-ylmethanone, provided insights into its structural stability and charge transfer within the molecule. This compound also demonstrated antibacterial and antifungal effects (C. Sivakumar et al., 2021).

• Chemical Synthesis Techniques :

  • Research on the one-pot synthesis of related pyrrole derivatives like 4-(tert-butyl)-1H-pyrrol-3-ylmethanone highlighted an economical method with good yields, demonstrating the compound's potential in chemical synthesis (R. Kaur & Kapil Kumar, 2018).

• Potential Anticancer Applications :

  • A study on the synthesis, crystal structure, and antitumor activity of 3-Amino-4-Morpholino-1H-Indazol-1-yl(3-Fluorophenyl)Methanone showed that the compound possesses distinct inhibition on the proliferation of various cancer cell lines (Zhi-hua Tang & W. Fu, 2018).